Cas no 69028-36-0 (Ethyl 3-bromo-5-nitrobenzoate)

• Product Name: Ethyl 3-bromo-5-nitrobenzoate
• CAS No: 69028-36-0
• MF: C₉H₈BrNO₄
• MW: 274.068121910095
• CID: 972949
• Update Time: 2023-08-02

Ethyl 3-bromo-5-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• HYDROGENATED VEGETABLE GLYCERIDES
• Ethyl 3-bromo-5-nitrobenzoate
• Benzoic acid, 3-bromo-5-nitro-, ethyl ester
• PubChem18784
• ethyl 5-bromo-3-nitrobenzoate
• CL8512
• 3-bromo-5-nitro-benzoic acid ethyl ester
• BC004410
• SY007496
• AB0026263
• W7889
• 3-BROMO-5-NITROBENZOIC ACID ETHYL ESTER

• Inchi： 1S/C9H8BrNO4/c1-2-15-9(12)6-3-7(10)5-8(4-6)11(13)14/h3-5H,2H2,1H3
• InChI Key： PUBVWGDKFHIPRR-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C(=O)OCC)C=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 253
• XLogP3: 3
• Topological Polar Surface Area: 72.1